Cas no 1804857-17-7 (3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde
• CAS No: 1804857-17-7
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4864159
• Update Time: 2025-10-31

3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-8-6(9)5(7(10)11)2-4(3-13)12-8/h2-3,7H,1H3
• InChI Key： FHBYQTVMOTYMBK-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(C=O)=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde

Introduction to 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1804857-17-7) and Its Applications in Modern Chemical Biology

The compound 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1804857-17-7) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmaceuticals and agrochemicals. Its unique structural features, including a brominated pyridine core substituted with a difluoromethyl group and a methoxy moiety, make it a versatile intermediate in organic synthesis. This article explores the compound's structural characteristics, synthetic pathways, and its emerging applications in medicinal chemistry and drug discovery.

At the heart of this compound's utility lies its bromo and difluoromethyl substituents. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. Meanwhile, the difluoromethyl group is renowned for its ability to enhance metabolic stability and binding affinity in drug candidates. These attributes have made 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde a valuable building block in the synthesis of small-molecule inhibitors targeting various biological pathways.

Recent advancements in synthetic methodologies have further underscored the importance of this compound. For instance, transition-metal-catalyzed reactions have been leveraged to introduce diverse functional groups at the pyridine core, expanding its applicability in medicinal chemistry. Notably, palladium-catalyzed C-H activation strategies have enabled direct functionalization of the pyridine ring without pre-functionalization steps, streamlining synthetic routes and improving yields.

In the context of drug discovery, 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde has been employed in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring allows for precise tuning of physicochemical properties such as solubility and lipophilicity. Furthermore, computational studies have highlighted its potential as a scaffold for designing molecules with enhanced binding interactions to protein targets.

Another notable application lies in agrochemical research, where derivatives of this compound have shown promise as herbicides and fungicides. The difluoromethyl group contributes to increased bioactivity by improving interactions with biological targets while maintaining environmental safety profiles. This aligns with global efforts to develop sustainable agrochemicals that are effective yet minimally impactful on non-target organisms.

The aldehyde functionality at the 6-position of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine serves as an important handle for further derivatization. It can be reduced to an alcohol or converted into other reactive intermediates, facilitating access to a wide range of pharmacophores. This flexibility has been exploited in fragment-based drug design approaches, where small molecular fragments are linked together to form lead compounds with high affinity for biological targets.

From a synthetic chemistry perspective, the preparation of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde involves multi-step sequences that highlight modern synthetic strategies. For example, nucleophilic aromatic substitution reactions can be employed to introduce the bromine atom onto a halogenated precursor, followed by electrophilic aromatic substitution to install the methoxy group. The introduction of the difluoromethyl group is typically achieved via metal-catalyzed cross-coupling reactions or directed ortho-metalation (DoM) processes.

The compound's relevance is further underscored by its incorporation into recent patents and scientific literature. Researchers have demonstrated its utility in generating libraries of diverse scaffolds for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying novel drug candidates with therapeutic potential across multiple disease areas.

Future directions in the study of 3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde may focus on exploring its role in developing next-generation therapeutics that leverage advanced chemical biology techniques. For instance, bioconjugation strategies could be employed to link this compound with biomolecules such as antibodies or peptides, creating targeted therapeutics with improved efficacy and reduced side effects.

In summary,3-Bromo-4-(difluoromethyl)-2-methoxypyridine-6-carboxaldehyde (CAS No. 1804857-17-7) stands as a cornerstone in modern chemical biology due to its structural versatility and broad applicability. Its role in pharmaceutical and agrochemical research continues to evolve with advancements in synthetic methodologies and computational chemistry tools.